Cas no 17619-36-2 (methyl propyl trisulphide)

• Product Name: methyl propyl trisulphide
• CAS No: 17619-36-2
• MF: C₄H₁₀S₃
• MW: 154.317197322845
• MDL: MFCD00040073
• CID: 50819
• Update Time: 2026-05-14

methyl propyl trisulphide Chemical and Physical Properties

Names and Identifiers

• methyl propyl trisulphide
• Methyl Propyl Trisulfide
• 1-(methyltrisulfanyl)propane
• FEMA 3308
• Allyl propyltrisulfur
• METHYL TRITHIO PROPANE
• PROPYLMETHYLTRISULPHIDE
• PROPYL METHYL TRISULFIDE
• METHYLN-PROPYLTRISULPHIDE
• Trisulfide, methyl propyl
• Methylpropane trisulfonic
• Methylpropyl trisulfide

• MDL： MFCD00040073
• Inchi： InChI=1S/C4H10S3/c1-3-4-6-7-5-2/h3-4H2,1-2H3
• InChI Key： ZOYASYRPGHCQHW-UHFFFAOYSA-N
• SMILES： CCCSSSC

Computed Properties

• Exact Mass: 153.99400
• Monoisotopic Mass: 153.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 30.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 75.9A^2

Experimental Properties

• Density: 1.107 g/mL at 25 °C
• Boiling Point: 220.4°Cat760mmHg
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.566
• PSA: 75.90000
• LogP: 3.05580
• FEMA: 3308

methyl propyl trisulphide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H412
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-52/53
• Safety Instruction： 26-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic trisulfides Organic trisulfides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic trisulfides

Additional information on methyl propyl trisulphide

Methyl Propyl Trisulfide: A Comprehensive Overview

Methyl propyl trisulfide, also known by its CAS number 17619-36-2, is a compound that has garnered significant attention in various scientific and industrial applications. This compound, with the chemical formula C₄H₁₀S₃, belongs to the family of sulfur-containing organic compounds. Its structure consists of a central sulfur atom bonded to two methyl groups and one propyl group, making it a versatile molecule with unique properties.

The synthesis of methyl propyl trisulfide involves the reaction of sulfur with alcohols under specific conditions. Recent studies have explored the optimization of these conditions to enhance yield and purity. For instance, researchers have investigated the use of catalysts such as transition metals to facilitate the reaction, leading to more efficient production methods. These advancements have not only improved the manufacturing process but also opened new avenues for its application in diverse fields.

One of the most notable applications of methyl propyl trisulfide is in the field of materials science. The compound has been used as a precursor in the synthesis of advanced materials, including polymers and composites. Its ability to form strong bonds with other molecules makes it an ideal candidate for creating high-performance materials with tailored properties. For example, recent research has demonstrated its potential in developing biodegradable polymers, which are increasingly sought after in sustainable manufacturing.

In addition to its role in materials science, methyl propyl trisulfide has also found applications in biochemistry and pharmacology. The compound exhibits unique interactions with biological systems, making it a valuable tool in drug discovery and development. Studies have shown that it can act as a ligand in metalloenzyme mimics, potentially leading to new treatments for various diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, offering promising leads for novel therapeutic strategies.

The environmental impact of methyl propyl trisulfide has also been a topic of interest. Researchers have investigated its biodegradability and toxicity under different environmental conditions. Recent findings suggest that the compound can be effectively degraded by microorganisms under aerobic conditions, reducing its potential ecological footprint. This information is crucial for industries that utilize this compound, as it guides best practices for waste management and environmental sustainability.

From an industrial perspective, methyl propyl trisulfide is widely used as an intermediate in the production of specialty chemicals. Its role in synthesizing surfactants and lubricants has been particularly significant. The compound's ability to enhance the performance of these products has made it indispensable in various manufacturing processes. Moreover, its application in agricultural chemicals, such as pesticides and herbicides, has been explored due to its unique chemical properties.

The growing demand for methyl propyl trisulfide has driven innovations in its production and application. Scientists are continuously exploring new ways to harness its potential across different sectors. For instance, recent advancements in nanotechnology have enabled the use of this compound in creating nanomaterials with enhanced functionality. These developments underscore the importance of methyl propyl trisulfide as a key player in modern scientific research and industrial applications.

In conclusion, methyl propyl trisulfide (CAS No.17619-36-2) is a multifaceted compound with a wide range of applications across various fields. Its unique chemical properties make it an invaluable resource for scientists and industries alike. As research continues to uncover new possibilities for this compound, its role in shaping future technologies and innovations is expected to grow significantly.